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Compound of Interest

Compound Name: Tetrakis(4-bromophenyl)methane

Cat. No.: B171993

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetrakis(4-bromophenyl)methane (TBPM) is a tetrahedral organic molecule that serves as a
critical building block in supramolecular chemistry and materials science. Its rigid, three-
dimensional structure makes it an ideal monomer for the synthesis of porous aromatic
frameworks (PAFs) and other advanced polymer networks. These materials are of significant
interest for applications in gas storage, separation, and catalysis. For drug development
professionals, the relevance of TBPM lies in its use to create porous materials that have
potential as carriers for drug delivery systems, where thermal stability is a crucial parameter for
manufacturing, storage, and application. This guide provides a comprehensive overview of the
thermal stability of TBPM, including detailed experimental protocols for its synthesis and

thermal analysis.

Physicochemical Properties

A summary of the key physicochemical properties of Tetrakis(4-bromophenyl)methane is
provided in the table below.
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Property Value

Molecular Formula C2s5H16Br4

Molecular Weight 636.01 g/mol

Appearance White to light yellow powder/crystal
CAS Number 105309-59-9

Thermal Stability Analysis

Thermogravimetric analysis (TGA) is a fundamental technique used to assess the thermal
stability of a material. It measures the change in mass of a sample as a function of temperature
in a controlled atmosphere.

While a specific TGA thermogram for pure Tetrakis(4-bromophenyl)methane is not widely
available in public literature, key thermal decomposition characteristics have been reported. A
significant weight loss is observed at approximately 300 °C.[1] Upon heating to 900 °C, the
carbonization yield is only 2%, indicating near-complete decomposition.[1] This decomposition
temperature is a critical factor for determining the processing and application limits of TBPM-
based materials.

Quantitative Thermal Stability Data

The following table summarizes the available quantitative data on the thermal decomposition of
Tetrakis(4-bromophenyl)methane.

Parameter Temperature (°C) Observation Source
Significant
Major Weight Loss ~300 decomposition occurs [1]

at this temperature.

Carbonization Yield 900 2% [1]

Experimental Protocols
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Synthesis of Tetrakis(4-bromophenyl)methane

A common and effective method for the synthesis of Tetrakis(4-bromophenyl)methane is
through the bromination of tetraphenylmethane.

Materials:

Tetraphenylmethane

e Liquid Bromine (Br2)

o Ethanol

e Chloroform

e Sodium bisulfite solution (40% aqueous)

¢ Round-bottom flask

o Reflux condenser

e Dry ice/acetone bath

e Stirring apparatus

Procedure:[2][3]

To a 100-mL round-bottom flask containing tetraphenylmethane (2.00 g, 6.24 mmol),
carefully add liquid bromine (6.4 mL, 124.8 mmol) at 0 °C.

o Attach a water-cooled reflux condenser to the flask.

« Stir the resulting dark reddish slurry vigorously at room temperature for one hour.

e Cool the reaction mixture to -78 °C using a dry ice/acetone bath.

¢ Slowly add ethanol (25 mL) to the cooled mixture.

 Allow the reaction mixture to warm to room temperature and stir overnight.
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e To quench the excess unreacted bromine, add a 40% aqueous solution of sodium bisulfite
(approximately 75 mL) and continue stirring for an additional 30 minutes, or until the orange
color disappears.

o Collect the resulting tan-colored solid by filtration.
e Wash the solid thoroughly with distilled water (100 mL).
e Dry the product in an oven at 60 °C for five hours.

 For further purification, the crude product can be recrystallized from a 2:1 mixture of
chloroform and ethanol to yield off-white crystals of Tetrakis(4-bromophenyl)methane.

Thermogravimetric Analysis (TGA) Protocol

The following is a general protocol for conducting thermogravimetric analysis on Tetrakis(4-
bromophenyl)methane, based on standard procedures for similar organic compounds.[4][5]

Instrumentation:

o Thermogravimetric Analyzer (e.g., Mettler Toledo TGA/DSC 1 SF/417-2 or Perkin Elmer STA
6000)

Procedure:[4][5]

Place a small amount of the Tetrakis(4-bromophenyl)methane sample (typically 5-10 mg)
into an alumina or platinum crucible.

o Place the crucible in the TGA instrument.
e Heat the sample from room temperature (e.g., 30 °C) to a final temperature of 1000 °C.
e Alinear heating rate of 10 °C/minute or 20 °C/minute is commonly used.[4][5]

o Conduct the analysis under a continuous flow of an inert nitrogen atmosphere (e.g., 40
mL/min) to prevent oxidative degradation.[4]

e Record the mass of the sample as a function of temperature.
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e The resulting data can be plotted as percent weight loss versus temperature to generate a
TGA curve. The derivative of this curve (DTG) can also be plotted to identify the temperature
of the maximum rate of weight loss.

Visualizations

Experimental Workflow: Synthesis of Tetrakis(4-
bromophenyl)methane
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Synthesis of Tetrakis(4-bromophenyl)methane
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Caption: Workflow for the synthesis of Tetrakis(4-bromophenyl)methane.
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Experimental Workflow: Thermogravimetric Analysis

(TGA)

Caption: General workflow for Thermogravimetric Analysis (TGA).
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Conclusion

Tetrakis(4-bromophenyl)methane exhibits moderate thermal stability, with significant
decomposition occurring around 300 °C. This thermal profile is a critical consideration for its
application in the synthesis of advanced materials, particularly for processes that require
elevated temperatures. The detailed protocols provided in this guide for the synthesis and
thermal analysis of TBPM offer a practical resource for researchers and professionals. While
TBPM's direct role in drug development is as a precursor to potential drug delivery vehicles,
understanding its thermal properties is paramount for the successful design and fabrication of
such systems. Further research to obtain a detailed TGA and differential scanning calorimetry
(DSC) analysis would provide a more complete understanding of its thermal behavior, including
any phase transitions prior to decomposition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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